Cas no 23031-80-3 (1-(3-methyl-1,2-thiazol-4-yl)ethan-1-one)

• Product Name: 1-(3-methyl-1,2-thiazol-4-yl)ethan-1-one
• CAS No: 23031-80-3
• MF: C₆H₇NOS
• MW: 141.190880060196
• CID: 5698559
• PubChem ID: 53793941
• Update Time: 2024-03-01

1-(3-methyl-1,2-thiazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-methyl-4-isothiazolyl)-
• 1-(3-methyl-1,2-thiazol-4-yl)ethan-1-one
• EN300-1609115
• 3-methyl-4-acetylisothiazole
• 1-(3-methyl-1,2-thiazol-4-yl)ethanone
• Z1255439768
• 23031-80-3
• 1-(3-METHYL-ISOTHIAZOL-4-YL)-ETHANONE
• AKOS022903681

• Inchi： 1S/C6H7NOS/c1-4-6(5(2)8)3-9-7-4/h3H,1-2H3
• InChI Key： FDTUVMVXHAPFDJ-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)=O)C(C)=N1

Computed Properties

• Exact Mass: 141.02483502g/mol
• Monoisotopic Mass: 141.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.177±0.06 g/cm3(Predicted)
• Boiling Point: 56-57 °C(Press: 0.25 Torr)
• pka: 2.86±0.22(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones